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Compound of Interest

Compound Name: D-Ribose-d6

Cat. No.: B12392324 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling D-Ribose-d6, a stable isotope-labeled compound.

Personal Protective Equipment (PPE)
When handling D-Ribose-d6, adherence to standard laboratory safety protocols is crucial. The

following personal protective equipment is recommended to minimize exposure and ensure

personal safety.
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PPE Category Item Standard/Specification

Eye/Face Protection
Safety glasses with side-

shields

Conforming to EN166 (EU) or

NIOSH (US) approved[1][2]

Skin Protection Gloves

Inspected prior to use; dispose

of contaminated gloves in

accordance with applicable

laws and good laboratory

practices[1][2]

Lab coat
To protect against chemical

splashes

Protective clothing

Complete suit protecting

against chemicals, selected

based on the concentration

and amount of the substance

at the specific workplace[2]

Respiratory Protection
Dust respirator (e.g., N95 or

P1)

Recommended where

protection from nuisance levels

of dust is desired[2]

Operational Plan: Step-by-Step Handling and
Storage
Proper handling and storage are critical to maintain the integrity of D-Ribose-d6 and to ensure

a safe laboratory environment.

Handling:

Engineering Controls: Handle in a well-ventilated area.[2][3] Appropriate exhaust ventilation

should be provided where dust may be formed.[2][3]

Personal Hygiene: Wash hands thoroughly after handling and before breaks.[2][4] Avoid

contact with skin and eyes.[2][5] Do not eat, drink, or smoke in the laboratory.

Safe Handling Practices: Avoid the formation of dust and aerosols.[2]
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Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[2][3][5]

Container: Keep the container tightly closed.[1][2][3][5]

Incompatibilities: Store away from strong oxidizing agents.[3][5][6]

Disposal Plan
As D-Ribose-d6 is a stable isotope-labeled compound, it is not radioactive.[7] Therefore, its

disposal does not require special procedures beyond those for the unlabeled compound.[7][8]

Disposal Steps:

Waste Characterization: D-Ribose-d6 waste is considered non-hazardous chemical waste.

Containerization: Collect waste in a suitable, labeled container.

Disposal Method: Dispose of the waste in accordance with local, state, and federal

regulations for non-hazardous chemical waste. Do not let the product enter drains.[1][2][3][9]

Contaminated packaging should be disposed of as the unused product.[2]

Experimental Workflow: Handling D-Ribose-d6
The following diagram illustrates the standard workflow for handling D-Ribose-d6 in a

laboratory setting, from receiving to disposal.
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Caption: Workflow for Handling D-Ribose-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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